Cas no 159888-54-7 (6-bromo-1,4-dioxaspiro4.4nonan-7-ol)

• Product Name: 6-bromo-1,4-dioxaspiro4.4nonan-7-ol
• CAS No: 159888-54-7
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• MDL: MFCD29033813
• CID: 5521025
• PubChem ID: 122235935
• Update Time: 2025-06-08

6-bromo-1,4-dioxaspiro4.4nonan-7-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,4-dioxaspiro[4.4]nonan-7-ol
• 6-bromo-1,4-dioxaspiro4.4nonan-7-ol

• MDL： MFCD29033813
• Inchi： 1S/C7H11BrO3/c8-6-5(9)1-2-7(6)10-3-4-11-7/h5-6,9H,1-4H2
• InChI Key： FFGMFVKBNWSMRE-UHFFFAOYSA-N
• SMILES： O1C2(CCC(O)C2Br)OCC1

Additional information on 6-bromo-1,4-dioxaspiro4.4nonan-7-ol

Professional Introduction to Compound with CAS No. 159888-54-7 and Product Name: 6-bromo-1,4-dioxaspiro4.4nonan-7-ol

The compound with the CAS number 159888-54-7 and the product name 6-bromo-1,4-dioxaspiro4.4nonan-7-ol represents a significant advancement in the field of organic chemistry and pharmaceutical research. This spirocyclic ether, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and hydroxyl functional groups on a spirocyclic scaffold offers a versatile platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, spirocyclic compounds have been extensively studied for their remarkable biological activities and structural stability. The spirocyclic core in 6-bromo-1,4-dioxaspiro4.4nonan-7-ol contributes to its rigid conformation, which can be advantageous in designing molecules with specific binding affinities. The bromine substituent at the 6-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biologically active heterocycles and have been instrumental in the development of novel therapeutic agents.

The hydroxyl group at the 7-position of the spirocyclic structure further enhances the compound's reactivity, allowing for various functionalization strategies including etherification, esterification, and glycosylation. These modifications can be tailored to explore different pharmacophores and improve pharmacokinetic properties. The dioxaspiro framework itself is known for its stability under various chemical conditions, making it an ideal candidate for long-step synthetic routes towards target molecules.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of spirocyclic compounds like 6-bromo-1,4-dioxaspiro4.4nonan-7-ol. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary simulations suggest potential binding to enzymes implicated in inflammation and pain signaling pathways. Such interactions are of great interest in the development of novel therapeutics aimed at modulating these pathways.

The synthesis of 6-bromo-1,4-dioxaspiro4.4nonan-7-ol involves multi-step organic transformations that highlight the compound's synthetic utility. The spirocyclic core is typically formed through intramolecular cyclization reactions, often catalyzed by transition metal complexes such as palladium or copper catalysts. The introduction of the bromine atom can be achieved via halogenation reactions using reagents like N-bromosuccinimide (NBS). Subsequent functionalization at the 7-position with a hydroxyl group can be accomplished through reduction of esters or acyl chlorides.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their unique structural features and potential therapeutic benefits. Spirocycles are known to exhibit high metabolic stability and low toxicity profiles, making them attractive candidates for drug development. 6-bromo-1,4-dioxaspiro4.4nonan-7-ol, with its versatile functional groups, could serve as a key intermediate in synthesizing novel drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

In conclusion, 6-bromo-1,4-dioxaspiro4.4nonan-7-ol (CAS No. 159888-54-7) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists exploring new molecular architectures. As computational methods continue to advance, the biological activity of this compound is expected to be further elucidated, paving the way for innovative therapeutic strategies.